Cas no 1203163-58-9 (1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea)

• Product Name: 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea
• CAS No: 1203163-58-9
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 6221916
• PubChem ID: 30373311
• Update Time: 2025-10-22

1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea
• F5533-0136
• 1-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-(thiophen-2-yl)urea
• AKOS024512860
• 1-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea
• 1-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-3-thiophen-2-ylurea
• 1203163-58-9

• Inchi： 1S/C17H21N3O3S2/c1-2-11-25(22,23)20-9-3-5-13-7-8-14(12-15(13)20)18-17(21)19-16-6-4-10-24-16/h4,6-8,10,12H,2-3,5,9,11H2,1H3,(H2,18,19,21)
• InChI Key： FRBIKOZXKWMZGE-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C2C=C(C=CC=2CCC1)NC(NC1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Additional information on 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea

1-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea: A Comprehensive Overview

The compound with CAS No. 1203163-58-9, known as 1-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of tetrahydroquinoline, a well-known scaffold in medicinal chemistry, and incorporates a thiophene moiety and a sulfonyl group, which contribute to its distinct chemical characteristics.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. The presence of the thiophene ring in this compound introduces aromaticity and potential π-interactions, which are crucial for molecular recognition and binding affinity. Additionally, the sulfonyl group enhances the compound's stability and solubility, making it a promising candidate for biological assays. Researchers have explored its potential as a modulator of kinase activity, which is a critical target in cancer therapy.

The synthesis of 1-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound. This approach not only streamlines the production process but also aligns with the growing demand for sustainable chemical practices.

In terms of pharmacological applications, this compound has shown remarkable antiproliferative activity against various cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. However, extensive toxicological studies are required to confirm its safety profile for clinical use.

The incorporation of the thiophene moiety in this compound has also been linked to its antimicrobial properties. Recent research indicates that it exhibits potent activity against gram-positive and gram-negative bacteria, as well as certain fungal strains. This dual functionality—combining anticancer and antimicrobial activities—positions it as a versatile molecule with broad therapeutic potential.

From a materials science perspective, the compound's structural integrity and electronic properties make it an attractive candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaics and field-effect transistors. Researchers have reported promising results in terms of charge carrier mobility and device performance.

In conclusion, CAS No. 1203163-58-9 represents a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing drug discovery and materials science research. As ongoing studies continue to uncover its full spectrum of applications, this compound is poised to make meaningful contributions to both academic and industrial advancements.